Cas no 1042583-37-8 (2-(Cyclopropylsulfamoyl)acetic acid)

• Product Name: 2-(Cyclopropylsulfamoyl)acetic acid
• CAS No: 1042583-37-8
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 6177858
• PubChem ID: 28773438
• Update Time: 2025-05-28

2-(Cyclopropylsulfamoyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylsulfamoyl)acetic acid
• 2-(N-Cyclopropylsulfamoyl)acetic acid
• Z351064456
• EN300-5263116
• 1042583-37-8
• 2-(Cyclopropylsulfamoyl)acetic acid

• Inchi： 1S/C5H9NO4S/c7-5(8)3-11(9,10)6-4-1-2-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： ZGDOSUNMVQVTBL-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(Cyclopropylsulfamoyl)acetic acid

Comprehensive Overview of 2-(Cyclopropylsulfamoyl)acetic acid (CAS No. 1042583-37-8): Properties, Applications, and Industry Insights

2-(Cyclopropylsulfamoyl)acetic acid (CAS No. 1042583-37-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique sulfonamide and carboxylic acid functional groups. This compound, often abbreviated as CSA in industrial contexts, exhibits versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines a cyclopropyl ring with a sulfamoylacetic acid moiety, offering distinct steric and electronic properties that influence its applications.

Recent studies highlight the growing demand for sulfonamide derivatives like 2-(Cyclopropylsulfamoyl)acetic acid in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. Researchers are exploring its potential in designing small-molecule therapeutics for metabolic disorders and inflammatory diseases. The compound’s CAS No. 1042583-37-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and process optimization.

From a synthetic perspective, 2-(Cyclopropylsulfamoyl)acetic acid is synthesized via nucleophilic substitution reactions involving cyclopropylamine and sulfonyl chloride derivatives. Its carboxylic acid group allows further derivatization, enabling the creation of esters, amides, or salts for tailored applications. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for industries requiring high-grade intermediates.

Environmental and regulatory trends also shape the discourse around CAS No. 1042583-37-8. With increasing emphasis on green chemistry, manufacturers are optimizing synthesis routes to minimize waste and energy consumption. Questions like "Is 2-(Cyclopropylsulfamoyl)acetic acid biodegradable?" or "What are its storage conditions?" are common in forums, underscoring the need for transparent technical data.

In agrochemicals, 2-(Cyclopropylsulfamoyl)acetic acid serves as a precursor for herbicides and plant growth regulators. Its cyclopropyl group enhances stability under field conditions, a feature leveraged in formulations targeting resistant weeds. Patent filings reveal its incorporation into next-generation crop protection products, aligning with the global push for sustainable agriculture.

The compound’s physicochemical properties—including solubility in polar solvents and melting point—are meticulously documented in safety data sheets (SDS). These parameters are vital for formulators addressing queries like "How to dissolve 2-(Cyclopropylsulfamoyl)acetic acid?" or "Is it compatible with PEG solvents?" Such practical considerations drive its adoption in R&D laboratories and pilot-scale production.

Looking ahead, CAS No. 1042583-37-8 is poised to play a pivotal role in precision medicine and material science. Innovations in catalysis and flow chemistry could further streamline its synthesis, reducing costs for bulk procurement. As interdisciplinary research expands, this compound exemplifies the synergy between molecular design and industrial applicability.